Cas no 312503-88-1 (4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid)

• Product Name: 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid
• CAS No: 312503-88-1
• MF: C₁₅H₁₅NO₆S
• MW: 337.34770321846
• MDL: MFCD01460817
• CID: 5563208
• PubChem ID: 777278
• Update Time: 2025-10-22

4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SR-01000432460-1
• Z45630871
• Oprea1_714744
• SR-01000432460
• Cambridge id 6655613
• 312503-88-1
• EN300-22993346
• 4-methoxy-3-{[(2-methoxyphenyl)amino]sulfonyl}benzoic acid
• 4-methoxy-3-[(2-methoxyphenyl)sulfamoyl]benzoic Acid
• AB00114462-01
• 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid

• MDL： MFCD01460817
• Inchi： 1S/C15H15NO6S/c1-21-12-6-4-3-5-11(12)16-23(19,20)14-9-10(15(17)18)7-8-13(14)22-2/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： GIWYBCYKWNZZNG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 337.06200837g/mol
• Monoisotopic Mass: 337.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid

4-Methoxy-3-(2-Methoxyphenyl)Sulfamoylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 312503-88-1, known as 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which incorporates a benzoic acid moiety substituted with methoxy groups and a sulfamoyl group attached to a phenyl ring. The sulfamoyl group plays a crucial role in modulating the compound's physicochemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for the design of novel therapeutic agents targeting chronic inflammatory diseases and cancer.

In addition to its pharmacological applications, 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid has shown remarkable properties in materials science. Its ability to form stable crystalline structures under varying conditions makes it an attractive candidate for use in advanced materials such as organic semiconductors and nonlinear optical materials. Recent advancements in crystal engineering have enabled the synthesis of high-quality single crystals of this compound, paving the way for its integration into cutting-edge electronic devices.

The synthesis of 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoic acid derivative through Friedel-Crafts acylation followed by sulfonation and subsequent functionalization with methoxy groups. The optimization of reaction conditions, such as temperature and solvent selection, has been critical in achieving high yields and purity levels.

From an environmental perspective, 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid demonstrates biodegradability under specific conditions, making it a more sustainable option compared to some conventional organic compounds. This attribute aligns with the growing global emphasis on green chemistry and sustainable practices in chemical manufacturing.

Furthermore, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure and reactivity of 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid. These studies have revealed that the presence of electron-donating methoxy groups significantly influences the compound's electronic properties, enhancing its ability to participate in various chemical reactions.

In conclusion, 4-methoxy-3-(2-methoxyphenyl)sulfamoylbenzoic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable physicochemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new facets of this compound's potential, its role in shaping future innovations is expected to grow significantly.